
Safety Assessment & Handling Guide: 3-
(Cyclopentyloxy)-4-methylaniline

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-(Cyclopentyloxy)-4-methylaniline

CAS No.: 1154943-24-4

Cat. No.: B1372693

Get Quote

Technical Whitepaper for R&D Applications
Executive Summary & Substance Identity
Critical Notice on CAS Registry: The CAS number provided (265673-98-3) does not

correspond to a publicly registered substance in major chemical inventories (ECHA, PubChem,

CAS Common Chemistry). This guide bases its safety profile on the chemical structure and

Structure-Activity Relationship (SAR) to the closely related analogue 3-(Cyclopentyloxy)-4-

methoxyaniline (the Rolipram intermediate, CAS 62688-37-5) and general substituted anilines.

Substance Identification:

Chemical Name: 3-(Cyclopentyloxy)-4-methylaniline

Synonyms: 3-Cyclopentyloxy-p-toluidine; 5-Amino-2-methylphenyl cyclopentyl ether

Molecular Formula: C₁₂H₁₇NO

Molecular Weight: ~191.27 g/mol
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Structural Class: Lipophilic Aromatic Amine (Aniline derivative)

Core Hazard Profile: This compound is a substituted aniline. Like its analogues, it must be

treated as a potent methemoglobinemia inducer and a potential sensitizer. It possesses high

lipophilicity (due to the cyclopentyl and methyl groups), facilitating rapid dermal absorption.

Hazard Identification (GHS Classification)
Note: In the absence of experimental toxicological data, the following classifications are

predicted based on the toxicity profiles of structural analogues (e.g., p-Toluidine, 3-

alkoxyanilines).
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Hazard Class Category
Hazard Statement
(H-Code)

Signal Word

Acute Toxicity (Oral) 3 or 4

H301/H302:

Toxic/Harmful if

swallowed.

Danger

Acute Toxicity

(Dermal)
3

H311: Toxic in contact

with skin.[1][2][3]
Danger

Acute Toxicity

(Inhalation)
3

H331: Toxic if inhaled.

[1]
Danger

Skin Irritation 2
H315: Causes skin

irritation.[1][3][4]
Warning

Eye Irritation 2A
H319: Causes serious

eye irritation.[1][3][4]
Warning

Sensitization (Skin) 1
H317: May cause an

allergic skin reaction.
Warning

STOT - Repeated 2

H373: May cause

damage to organs

(Blood/Spleen)

through prolonged or

repeated exposure.

Warning

Aquatic Toxicity 1

H400/H410: Very toxic

to aquatic life with

long-lasting effects.[2]

Warning

Physiological Mechanism of Toxicity: The primary risk is Methemoglobinemia. The aniline

moiety undergoes hepatic N-hydroxylation (via CYP450 enzymes). The resulting N-

hydroxylamine metabolite oxidizes ferrous hemoglobin (Fe²⁺) to ferric methemoglobin (Fe³⁺),

which cannot transport oxygen, leading to cyanosis and tissue hypoxia.

Metabolic & Toxicological Pathway (Graphviz Diagram)
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The following diagram illustrates the bioactivation pathway responsible for the compound's

primary toxicity.
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Caption: Predicted metabolic activation pathway leading to methemoglobinemia. The N-

hydroxylation step is critical for toxicity.

Risk Mitigation & Handling Protocols
Due to the predicted high dermal absorption, a "Zero-Contact" policy is mandatory.

A. Engineering Controls
Primary Containment: All handling (weighing, dispensing, reaction setup) must occur inside a

certified chemical fume hood or a powder containment enclosure.

Static Control: Use anti-static weighing boats and grounded equipment, as organic powders

can generate static charges leading to dispersion.

B. Personal Protective Equipment (PPE) Matrix
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Protection Zone Requirement Rationale

Respiratory
N95/P100 (if outside hood) or

PAPR for spill cleanup.

Prevents inhalation of

dust/aerosols.[3][4]

Dermal (Hands)

Double Nitrile Gloves (min 0.11

mm) or Silver Shield®

(Laminate).

Aniline derivatives permeate

standard latex rapidly.

Dermal (Body)
Tyvek® Lab Coat or Chemical

Apron + Sleeves.

Prevents contamination of

street clothes/skin.

Ocular Chemical Splash Goggles.[5]
Protects against

corrosive/irritant dust entry.

C. Safe Handling Workflow (Graphviz Diagram)
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Start: Weighing/Dispensing

Don PPE:
Double Nitrile Gloves, Goggles,

Lab Coat

Transfer to Fume Hood
(Check Airflow > 100 fpm)

Weighing:
Use Anti-Static Boat

Clean Balance Immediately

Solubilization:
Dissolve in Solvent inside Hood

(Reduces Dust Hazard)

Waste Disposal:
Segregate as 'Toxic Organic'

Double Bag Contaminated Wipes

Decontamination:
Wipe surfaces with Methanol/Water

Wash Hands

Click to download full resolution via product page
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Caption: Standard Operating Procedure (SOP) for handling solid aniline intermediates to

minimize exposure risks.

Emergency Response Architecture
A. First Aid Measures

Inhalation: Remove victim to fresh air immediately.[2][3] If breathing is labored, administer

oxygen. Do not use mouth-to-mouth resuscitation (risk of secondary contamination).

Skin Contact:IMMEDIATE washing is critical.

Drench with water for 15 minutes.

Use soap (lipophilic removal).

Discard contaminated leather goods (shoes/watch bands) as they cannot be

decontaminated.

Eye Contact: Flush with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.

Ingestion: Rinse mouth. Do NOT induce vomiting. Transport to ER immediately.

B. Medical Note to Physician (Methemoglobinemia)
Signs: Cyanosis (blue lips/nail beds), headache, dizziness, chocolate-brown blood.

Antidote:Methylene Blue (1-2 mg/kg IV) is the specific antidote if MetHb > 30% or patient is

symptomatic.

Contraindication: Do not use Methylene Blue in G6PD-deficient patients.

C. Spill Cleanup
Evacuate the immediate area.

Don PPE: Full-face respirator (organic vapor/P100 cartridge), chemical resistant suit.

Contain: Cover spill with wet absorbent (sand/vermiculite) to prevent dust generation.
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Clean: Scoop into a sealed waste container. Wash area with soap and water; collect wash

water as hazardous waste.

Physicochemical Properties (Predicted)
Property Value (Estimated) Significance

Physical State
Solid (Crystalline) or Oily

Liquid

Depends on purity/polymorph;

assume solid for dust risk.

Melting Point 40°C - 60°C
Low melting point; may melt

during handling.

Boiling Point > 250°C
Low volatility, but aerosols are

toxic.

Solubility
Low in Water; High in

DMSO/Methanol

Lipophilicity aids skin

absorption.

pKa (Conjugate Acid) ~4.0 - 5.0
Weak base; forms salts with

strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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